Cas no 2305316-48-5 (N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide)

N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide is a specialized acrylamide derivative featuring a tetrahydroisoquinoline scaffold, which imparts unique reactivity and structural diversity for synthetic applications. The compound’s acrylamide moiety enables participation in polymerization or Michael addition reactions, making it valuable in polymer chemistry and drug discovery. The tetrahydroisoquinoline core enhances stability and provides a versatile pharmacophore for medicinal chemistry research. Its well-defined structure ensures reproducibility in synthetic pathways, while the reactive terminal alkene group facilitates further functionalization. This compound is particularly useful in the development of bioactive molecules, peptidomimetics, and advanced materials requiring tailored molecular frameworks.

N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide structure

2305316-48-5 structure

Product Name:N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide

CAS No:2305316-48-5

MF:C₁₄H₁₆N₂O₂

MW:244.289043426514

CID:5411876

PubChem ID:137934776

Update Time:2025-10-17

N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

- N-[2-(3,4-Dihydro-1-oxo-2(1H)-isoquinolinyl)ethyl]-2-propenamide
- N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide
- Inchi： 1S/C14H16N2O2/c1-2-13(17)15-8-10-16-9-7-11-5-3-4-6-12(11)14(16)18/h2-6H,1,7-10H2,(H,15,17)
- InChI Key： HIIKYTSCBCKTAO-UHFFFAOYSA-N
- SMILES： C(NCCN1CCC2=C(C1=O)C=CC=C2)(=O)C=C

N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26584757-0.05g	N-[2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]prop-2-enamide	2305316-48-5	95.0%	0.05g	$246.0	2025-03-20

N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide Related Literature

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Additional information on N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide

Comprehensive Overview of N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide (CAS No. 2305316-48-5): Properties, Applications, and Research Insights

N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide, identified by its CAS number 2305316-48-5, is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This molecule features a unique tetrahydroisoquinoline scaffold coupled with a prop-2-enamide moiety, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups enable interactions with biological targets, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for tetrahydroisoquinoline derivatives has surged due to their prominence in designing central nervous system (CNS) therapeutics and anti-inflammatory agents. Researchers are actively exploring CAS 2305316-48-5 for its potential role in addressing neurodegenerative diseases, a topic frequently searched in academic and AI-driven platforms. The compound’s acrylamide group also opens avenues for polymer chemistry, aligning with trends in biodegradable materials and smart drug delivery systems.

The synthesis of N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide typically involves multi-step organic reactions, including amide coupling and cyclization strategies. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for reproducibility in preclinical studies. Analytical data for this compound often highlights its stability under physiological conditions, a key consideration for pharmacokinetic studies—a trending query among medicinal chemists.

From an industrial perspective, CAS 2305316-48-5 is cataloged by suppliers specializing in high-value building blocks for combinatorial chemistry. Its applications extend to peptide mimetics and small-molecule probes, addressing the growing need for targeted therapy solutions. Environmental and safety assessments confirm its compatibility with green chemistry principles, another hotspot in contemporary research.

In summary, N-2-(1-oxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethylprop-2-enamide exemplifies innovation at the intersection of chemistry and biology. Its dual utility in drug development and material science underscores its relevance in answering modern scientific challenges, from precision medicine to sustainable nanotechnology.